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Compound of Interest

Compound Name: 4-Vinylbiphenyl!

Cat. No.: B1584822

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the health and safety considerations
essential for the proper handling of 4-Vinylbiphenyl (also known as 4-phenylstyrene). Due to
its chemical properties and potential hazards, a thorough understanding and implementation of
safety protocols are imperative for all personnel working with this compound. This document
summarizes key data from safety data sheets (SDS) and outlines general best practices for
laboratory safety.

Physicochemical and Hazard Profile

4-Vinylbiphenyl is a solid organic compound with specific properties that necessitate careful
handling.[1] A summary of its key physical and chemical properties is provided below.

Table 1: Physical and Chemical Properties of 4-Vinylbiphenyl
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Property

Value

Appearance

Cream solid[1]

Molecular Formula

C14H12[1]

Molecular Weight 180.25 g/mol [1]

Melting Point 115- 116 °C/ 239 - 240.8 °F[1]
Boiling Point No information available[1]
Flash Point No information available[1]
Solubility No information available[1]
Stability Moisture sensitive[1]

The primary hazards associated with 4-Vinylbiphenyl are skin, eye, and respiratory irritation,

and it is harmful if swallowed.[2][3] It is also recognized as being very toxic to aquatic life with

long-lasting effects.[3]

Table 2: GHS Hazard Information for 4-Vinylbiphenyl

Hazard Class

Hazard Statement

Acute toxicity, Oral

Harmful if swallowed.[2]

Skin irritation

Causes skin irritation.[2][3]

Eye irritation

Causes serious eye irritation.[2][3]

Specific target organ toxicity — single exposure

May cause respiratory irritation.[2][3]

Hazardous to the aquatic environment, long-

term hazard

May cause long lasting harmful effects to

aquatic life.[4]

Health and Safety Recommendations

Given the identified hazards, strict adherence to safety protocols is crucial when handling 4-

Vinylbiphenyl.
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Personal Protective Equipment (PPE)

The following diagram outlines the essential personal protective equipment required when
working with 4-Vinylbiphenyl.

Required Personal Protective Equipment

Respiratory Protection
(Use in a Ventilated Area)

Body Protection

(Lab Coat/Protective Clothing)

—
@ng 4-Vinylbiphenyl )}
/

Hand Protection
(Chemical-Resistant Gloves)

Eye Protection
(Safety Goggles/Glasses)

Click to download full resolution via product page

Caption: Essential PPE for handling 4-Vinylbiphenyl.

Safe Handling and Storage

To minimize exposure and ensure stability, the following handling and storage procedures
should be followed:

+ Handling:
o Avoid contact with skin, eyes, and clothing.[1]

o Avoid ingestion and inhalation.[1]
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o Prevent dust formation.[1]
o Use only in a well-ventilated area, such as a chemical fume hood.[3]

o Wash hands thoroughly after handling.[3]

e Storage:

[¢]

Store in a tightly closed container in a dry and well-ventilated place.

[e]

Protect from moisture as the compound is moisture-sensitive.[1]

[e]

Store at 2-8°C.[5]

o

Keep away from incompatible materials such as strong oxidizing agents.[1]

Emergency Procedures

In the event of an accidental exposure or spill, immediate and appropriate action is critical.

First-Aid Measures

The following decision tree outlines the initial first-aid steps to be taken upon exposure to 4-
Vinylbiphenyl.
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Exposure to 4-Vinylbiphenyl

Move to fresh air. Take off contaminated clothing. Rinse cautiously with water for at least 15 minutes. Rinse mouth with water.
If breathing is difficult, give oxygen. Wash skin with soap and plenty of water. Remove contact lenses, if present and easy to do. Do NOT induce vomiting.

Seek immediate medical attention.
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Conduct Risk Assessment
(Review SDS, identify hazards)

Select and Don Appropriate PPE

Prepare Engineering Controls
(Fume hood, ventilation)

Weighing and Handling
(In designated area, avoid dust)

Reaction Setup and Execution
(Closed system if possible)

Work-up and Purification
(Under ventilation)

Decontaminate Glassware and Work Area

Dispose of Waste
(Follow institutional guidelines)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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